Cas no 2193066-96-3 (6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol)

• Product Name: 6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol
• CAS No: 2193066-96-3
• MF: C₇H₉F₃N₂O
• MW: 194.154371976852
• CID: 6255358
• PubChem ID: 165605671
• Update Time: 2025-06-12

6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol
• 2193066-96-3
• EN300-1693436
• 6-(trifluoromethyl)-1,2-diazaspiro[2.5]oct-1-en-6-ol

• Inchi： 1S/C7H9F3N2O/c8-7(9,10)5(13)1-3-6(4-2-5)11-12-6/h13H,1-4H2
• InChI Key： BLHAABOPTZJNME-UHFFFAOYSA-N
• SMILES： FC(C1(CCC2(CC1)N=N2)O)(F)F

Computed Properties

• Exact Mass: 194.06669740g/mol
• Monoisotopic Mass: 194.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45Ų

Additional information on 6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol

Introduction to 6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol (CAS No: 2193066-96-3)

6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its intriguing pharmacological properties. The compound belongs to the spirocyclic class of molecules, which are known for their structural rigidity and enhanced binding affinity to biological targets. The presence of both trifluoromethyl and diazaspiro moieties in its molecular framework imparts distinct physicochemical characteristics, making it a promising candidate for further exploration in drug discovery.

The CAS number 2193066-96-3 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and regulatory databases. This numbering system is crucial for researchers to reference and verify the compound's identity across different studies and experiments. The molecular structure of 6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol consists of a spirocyclic core formed by the fusion of a seven-membered diazaspiro ring with an octenone backbone. The trifluoromethyl group at the 6-position enhances the lipophilicity of the molecule, which is a desirable trait for oral bioavailability and membrane permeability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol with various biological targets. Studies suggest that this compound exhibits potential as an inhibitor of enzymes involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis and inflammatory bowel disease. The diazaspiro core is particularly interesting because it mimics the scaffold of natural products known to possess significant biological activity.

In vitro studies have demonstrated that 6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol interacts with proteins in a manner consistent with its intended pharmacological action. The trifluoromethyl group not only influences the electronic properties of the molecule but also contributes to its metabolic stability, which is critical for drug efficacy. Additionally, the spirocyclic structure provides a rigid framework that can be optimized to improve binding affinity and selectivity.

The synthesis of 6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol presents both challenges and opportunities for organic chemists. The spirocyclic core requires precise stereocontrol during its construction, which can be achieved through multi-step synthetic routes involving transition metal-catalyzed reactions and cyclization techniques. Recent reports have highlighted novel methodologies for constructing diazaspiro compounds, including catalytic asymmetric synthesis that allows for the introduction of specific stereocenters with high enantioselectivity.

One of the most compelling aspects of 6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol is its potential as a lead compound for drug development. Its unique structural features make it amenable to structure-based drug design approaches, where computational models are used to guide the optimization process. By leveraging high-throughput screening techniques and fragment-based drug design strategies, researchers can rapidly identify analogs with improved pharmacokinetic profiles and reduced side effects.

The pharmaceutical industry has shown increasing interest in spirocyclic compounds due to their diverse biological activities and synthetic accessibility. 6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol exemplifies this trend by combining structural complexity with functional diversity. Its potential applications span multiple therapeutic areas, including oncology, neurology, and immunology, where spirocyclic scaffolds have demonstrated promise.

As research continues to uncover new biological targets and mechanisms of action, compounds like 6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol will play an increasingly important role in drug discovery pipelines. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into medicinal chemistry workflows will further accelerate the development of novel therapeutics based on this class of molecules.

In conclusion, 6-(trifluoromethyl)-1,2-diazaspiro2.5oct-1-en-6-ol (CAS No: 2193066-96-3) represents a fascinating example of how structural innovation can lead to the discovery of new pharmaceutical candidates. Its unique combination of chemical features positions it as a valuable asset in ongoing research efforts aimed at developing next-generation therapeutics.